Cas no 2060059-93-8 ((4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine)

• Product Name: (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine
• CAS No: 2060059-93-8
• MF: C₅H₉BrN₄
• MW: 205.055759191513
• MDL: MFCD30501253
• CID: 5193443
• PubChem ID: 125458593
• Update Time: 2025-10-28

(4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-methanamine, 4-bromo-1-ethyl-
• (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine

• MDL： MFCD30501253
• Inchi： 1S/C5H9BrN4/c1-2-10-4(3-7)5(6)8-9-10/h2-3,7H2,1H3
• InChI Key： WBVQQNNTYXDBNJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(CN)=C(Br)N=N1

Additional information on (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine

Comprehensive Guide to (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine (CAS No. 2060059-93-8): Properties, Applications, and Market Insights

(4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine (CAS No. 2060059-93-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-rich heterocycles known for their versatility in drug discovery and material science. With its unique bromine-substituted triazole core and primary amine functionality, this molecule serves as a valuable building block for synthesizing more complex structures.

The growing demand for triazole derivatives in medicinal chemistry has made (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine particularly relevant in current research trends. Scientists are actively exploring its potential as a pharmacophore in developing novel therapeutics, especially in areas like kinase inhibitors and antimicrobial agents. The compound's electron-withdrawing bromine substituent enhances its reactivity in various coupling reactions, making it especially useful in click chemistry applications.

From a synthetic chemistry perspective, CAS 2060059-93-8 offers several advantages. The ethyl group at the 1-position provides steric stability, while the methanamine moiety at the 5-position serves as an excellent handle for further derivatization. Researchers frequently employ this compound in palladium-catalyzed cross-coupling reactions, where the bromine atom acts as a leaving group for Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are crucial for creating diverse molecular libraries in drug discovery programs.

The pharmaceutical industry has shown particular interest in (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine due to its potential in addressing current challenges in antibiotic resistance and cancer therapy. Recent studies suggest that triazole-containing compounds can interfere with bacterial cell wall synthesis and inhibit key enzymes in pathogenic microorganisms. Furthermore, the compound's ability to chelate metal ions makes it a candidate for developing metalloenzyme inhibitors, a hot topic in contemporary medicinal chemistry research.

In material science applications, 2060059-93-8 has demonstrated utility in creating functional polymers and coordination complexes. The triazole ring's robust nature and the amine group's binding capacity allow for the development of novel materials with tailored properties. Researchers are investigating its incorporation into metal-organic frameworks (MOFs) and luminescent materials, areas that have gained tremendous momentum in recent years for energy storage and sensing applications.

The synthesis of (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), followed by selective bromination. This efficient synthetic route aligns with current industry demands for atom-economical and environmentally friendly processes. The compound's relatively straightforward preparation from commercially available starting materials contributes to its growing popularity in both academic and industrial settings.

Market analysis indicates steady growth in demand for triazole-based intermediates like CAS 2060059-93-8, driven by expanding pharmaceutical R&D budgets and increased focus on targeted therapies. Suppliers have responded by improving production scales and purity standards, with current offerings typically exceeding 95% HPLC purity. The compound's stability under standard storage conditions (recommended at 2-8°C in anhydrous environments) further enhances its practicality for research applications.

From a regulatory standpoint, (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine falls under standard laboratory chemical classifications. Researchers should consult their institutional guidelines regarding proper handling procedures, though the compound doesn't appear on major restricted substance lists. Its molecular weight (220.07 g/mol) and moderate polarity make it compatible with common analytical techniques including LC-MS and NMR spectroscopy for quality control purposes.

Future research directions for 2060059-93-8 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields in drug development. The compound's structural features position it well for creating bifunctional molecules that can simultaneously engage multiple biological targets—a strategy gaining traction in addressing complex diseases. Additionally, its application in covalent inhibitor design through the reactive bromine center presents another promising avenue for investigation.

For researchers sourcing (4-bromo-1-ethyl-1H-1,2,3-triazol-5-yl)methanamine, it's advisable to verify certificates of analysis and request recent spectroscopic data to ensure compound identity and purity. Many suppliers now provide custom synthesis services and bulk quantities to accommodate diverse research needs. As interest in heterocyclic building blocks continues to grow, this compound will likely maintain its position as a valuable tool for synthetic chemists and drug discovery scientists alike.